1,1,2,2-Tetrafluoro-2-(2,2,2-trifluoroethoxy)ethane-1-sulfonic acid

• Molecular Formula: C4H3F7O4S
• Molecular Weight: 280.12 g/mol
• IUPAC Name: 1,1,2,2-tetrafluoro-2-(2,2,2-trifluoroethoxy)ethanesulfonic acid
• InChI: InChI=1S/C4H3F7O4S/c5-2(6,7)1-15-3(8,9)4(10,11)16(12,13)14/h1H2,(H,12,13,14)
• InChI Key: CFUNITYVWXCFGL-UHFFFAOYSA-N
• Canonical SMILES: C(C(F)(F)F)OC(C(F)(F)S(=O)(=O)O)(F)F
• CAS No.: 113507-78-1

Description

1,1,2,2-Tetrafluoro-2-(2,2,2-trifluoroethoxy)ethane-1-sulfonic acid is a fluorinated organic compound known for its unique chemical properties and applications. This compound is characterized by the presence of multiple fluorine atoms, which impart high stability and reactivity. It is commonly used in various industrial and scientific applications due to its distinctive chemical structure.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1,1,2,2-Tetrafluoro-2-(2,2,2-trifluoroethoxy)ethane-1-sulfonic acid typically involves the reaction of tetrafluoroethylene with trifluoroethanol in the presence of a strong acid catalyst. The reaction conditions often include elevated temperatures and pressures to facilitate the formation of the desired product. The process can be summarized as follows:

Reactants: Tetrafluoroethylene and trifluoroethanol.

Catalyst: Strong acid (e.g., sulfuric acid).

Conditions: Elevated temperature and pressure.

Industrial Production Methods

In industrial settings, the production of this compound is scaled up using continuous flow reactors. These reactors allow for precise control of reaction conditions, ensuring high yield and purity of the final product. The use of advanced purification techniques, such as distillation and crystallization, further enhances the quality of the compound.

Chemical Reactions Analysis

Types of Reactions

1,1,2,2-Tetrafluoro-2-(2,2,2-trifluoroethoxy)ethane-1-sulfonic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfonic acid derivatives.

Reduction: Reduction reactions can lead to the formation of less fluorinated compounds.

Substitution: The fluorine atoms can be substituted with other functional groups under specific conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride are used.

Substitution: Nucleophilic substitution reactions often involve reagents like sodium hydroxide or ammonia.

Major Products

The major products formed from these reactions include various fluorinated derivatives and sulfonic acid compounds, which have applications in different fields.

Scientific Research Applications

1,1,2,2-Tetrafluoro-2-(2,2,2-trifluoroethoxy)ethane-1-sulfonic acid is widely used in scientific research due to its unique properties. Some of its applications include:

Chemistry: Used as a reagent in organic synthesis and as a solvent in various chemical reactions.

Biology: Employed in the study of enzyme mechanisms and protein interactions.

Medicine: Investigated for its potential use in drug development and as a diagnostic tool.

Industry: Utilized in the production of high-performance materials and as a component in specialty chemicals.

Comparison with Similar Compounds

Similar Compounds

1,1,2,2-Tetrafluoroethane: Known for its use as a refrigerant and in aerosol propellants.

1,1,1,2-Tetrafluoroethane: Commonly used as a refrigerant and in medical inhalers.

2-Chloro-1,1,1,2-tetrafluoroethane: Utilized in refrigeration and air conditioning systems.

Uniqueness

1,1,2,2-Tetrafluoro-2-(2,2,2-trifluoroethoxy)ethane-1-sulfonic acid stands out due to its combination of fluorine atoms and sulfonic acid group, which imparts unique chemical properties. Its high stability, reactivity, and ability to form stable complexes make it valuable in various scientific and industrial applications.